Cas no 952059-69-7 (8-Chloro-3-methoxy-1,5-naphthyridine)

8-Chloro-3-methoxy-1,5-naphthyridine structure

952059-69-7 structure

Product Name:8-Chloro-3-methoxy-1,5-naphthyridine

CAS No:952059-69-7

MF:C₉H₇ClN₂O

MW:194.61768078804

MDL:MFCD11848378

CID:837912

PubChem ID:59427340

Update Time:2024-10-25

8-Chloro-3-methoxy-1,5-naphthyridine Chemical and Physical Properties

Names and Identifiers

- 8-CHLORO-3-METHOXY-[1,5]NAPHTHYRIDINE
- 8-Chloro-3-methoxy-1,5-naphthyridine
- 4-chloro-7-methoxy-1,5-naphthyridine
- AK127237
- 1,5-NAPHTHYRIDINE, 8-CHLORO-3-METHOXY-
- SVELGGXLWDUMTP-UHFFFAOYSA-N
- PB16432
- FCH1175450
- AB0191874
- AX8249028
- ST24045778
- N19804
- 1,?5-?Naphthyridine, 8-?chloro-?3-?methoxy-
- 8-Chloro-3-methoxy-1,5-naphthyridine (ACI)
- CNB05969
- 952059-69-7
- MFCD11848378
- DB-333822
- DS-5494
- DTXSID00731983
- SCHEMBL2209950
- AKOS008901446
- CS-0043095
- MDL： MFCD11848378
- Inchi： 1S/C9H7ClN2O/c1-13-6-4-8-9(12-5-6)7(10)2-3-11-8/h2-5H,1H3
- InChI Key： SVELGGXLWDUMTP-UHFFFAOYSA-N
- SMILES： ClC1C2C(=CC(=CN=2)OC)N=CC=1

Computed Properties

Exact Mass: 194.0246905g/mol
Monoisotopic Mass: 194.0246905g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 179
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 35
XLogP3: 1.8

Experimental Properties

Boiling Point: 312.2°C at 760 mmHg

8-Chloro-3-methoxy-1,5-naphthyridine Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Inert atmosphere,2-8°C

8-Chloro-3-methoxy-1,5-naphthyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-ZL493-100mg	8-Chloro-3-methoxy-1,5-naphthyridine	952059-69-7	95+%	100mg	922CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-ZL493-250mg	8-Chloro-3-methoxy-1,5-naphthyridine	952059-69-7	95+%	250mg	1877CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-ZL493-1g	8-Chloro-3-methoxy-1,5-naphthyridine	952059-69-7	95+%	1g	4227CNY	2021-05-08
Alichem	A219008166-250mg	8-Chloro-3-methoxy-1,5-naphthyridine	952059-69-7	95%	250mg	$199.80	2023-08-31
Alichem	A219008166-1g	8-Chloro-3-methoxy-1,5-naphthyridine	952059-69-7	95%	1g	$450.00	2023-08-31
Chemenu	CM109187-500mg	8-chloro-3-methoxy-1,5-naphthyridine	952059-69-7	97%	500mg	$330	2021-08-06
Chemenu	CM109187-1g	8-chloro-3-methoxy-1,5-naphthyridine	952059-69-7	97%	1g	$495	2021-08-06
Chemenu	CM109187-5g	8-chloro-3-methoxy-1,5-naphthyridine	952059-69-7	97%	5g	$1485	2021-08-06
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD249028-100mg	8-Chloro-3-methoxy-1,5-naphthyridine	952059-69-7	95%	100mg	￥387.0	2024-04-17
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD249028-250mg	8-Chloro-3-methoxy-1,5-naphthyridine	952059-69-7	95%	250mg	￥660.0	2024-04-17

8-Chloro-3-methoxy-1,5-naphthyridine Production Method

Production Method 1

952059-71-1

952059-69-7

Reaction Conditions

1.1 Reagents: Phosphorus oxychloride ; 12 h, 120 °C
1.2 Reagents: Ethyl acetate ; 15 - 20 min, 50 - 60 °C

Reference

: Preparation of fused heterocyclic derivatives for treating HGF mediated diseases

, World Intellectual Property Organization, , ,

Production Method 2

952059-71-1

952059-69-7

Reaction Conditions

1.1 Reagents: Phosphorus oxychloride ; 12 h, 120 °C
1.2 Solvents: Ethyl acetate ; 15 - 20 min, 50 - 60 °C

Reference

: Arylaminophthalazine derivatives as Aurora kinase modulators and their preparation

, United States, , ,

Production Method 3

952059-71-1

952059-69-7

Reaction Conditions

1.1 Reagents: Phosphorus oxychloride ; 12 h, 120 °C
1.2 Solvents: Ethyl acetate ; 15 - 20 min, 50 - 60 °C

Reference

: Fused heterocyclic derivatives as HGF modulators and their preparation and methods of use

, United States, , ,

Production Method 4

952059-71-1

952059-69-7

Reaction Conditions

1.1 Reagents: Phosphorus oxychloride ; 12 h, rt → 120 °C

Reference

: Phatalazinamine derivatives and related compounds as aurora kinase modulators and their preparation, pharmaceutical compositions and use in the treatment or cancer and cancer related diseases

, World Intellectual Property Organization, , ,

Production Method 5

952059-71-1

952059-69-7

Reaction Conditions

1.1 Reagents: Diisopropylethylamine , Phosphorus oxychloride Solvents: Acetonitrile ; rt → 0 °C; 0 °C; 1 h, 0 °C → reflux; reflux → rt

Reference

: Preparation of naphthyridine derivatives for treatment of cell proliferative disorder

, World Intellectual Property Organization, , ,

Production Method 6

952059-69-7

Reaction Conditions

Reference

: Preparation of C5-C6-carbocyclic fused iminothiadiazine dioxides as BACE inhibitors, compositions, and their use

, World Intellectual Property Organization, , ,